Cas no 2228569-14-8 (4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol)

• Product Name: 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol
• CAS No: 2228569-14-8
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6173026
• PubChem ID: 165884023
• Update Time: 2025-05-21

4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol
• EN300-1944871
• 2228569-14-8
• 4-{[4-methyl-3-(trifluoromethyl)phenyl]methyl}piperidin-4-ol

• Inchi： 1S/C14H18F3NO/c1-10-2-3-11(8-12(10)14(15,16)17)9-13(19)4-6-18-7-5-13/h2-3,8,18-19H,4-7,9H2,1H3
• InChI Key： QLVIGSIAZHZMLK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)CC1(CCNCC1)O)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol

Comprehensive Guide to 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol (CAS No. 2228569-14-8): Properties, Applications, and Market Insights

4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol (CAS No. 2228569-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, including a trifluoromethyl group and a hydroxyl-substituted piperidine ring, which contribute to its versatile applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The molecular structure of 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol includes a piperidin-4-ol core, which is known for its bioactivity in medicinal chemistry. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable building block in the development of novel therapeutics. These properties align with current trends in pharmaceutical research, where fluorinated compounds are gaining prominence due to their improved pharmacokinetic profiles.

In recent years, the demand for high-purity pharmaceutical intermediates like 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol has surged, driven by advancements in small molecule drug development. This compound is particularly relevant in the synthesis of CNS-targeting drugs, as the piperidine moiety is a common pharmacophore in neurological therapeutics. Industry reports indicate that the global market for such intermediates is projected to grow at a CAGR of 6.8% from 2023 to 2030, reflecting the compound's commercial significance.

From a synthetic chemistry perspective, CAS 2228569-14-8 presents interesting challenges and opportunities. The compound's chiral center at the 4-position of the piperidine ring makes it a candidate for asymmetric synthesis studies, a hot topic in modern organic chemistry. Researchers are exploring efficient routes to produce enantiomerically pure forms of this compound, given the pharmaceutical industry's growing emphasis on chiral drugs with improved efficacy and safety profiles.

The physicochemical properties of 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol contribute to its diverse applications. With moderate solubility in organic solvents and stability under standard laboratory conditions, this compound is suitable for various chemical transformations. Its hydrogen-bonding capacity, conferred by the hydroxyl group, makes it valuable in molecular recognition studies and supramolecular chemistry applications, areas that are currently receiving substantial research funding worldwide.

Quality control and analytical characterization of CAS 2228569-14-8 are critical aspects for potential users. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify the compound's purity and structural integrity. These analytical methods align with current Good Manufacturing Practice (cGMP) requirements, ensuring that the material meets the stringent standards of pharmaceutical applications.

Environmental and safety considerations for handling 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol follow standard laboratory protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Storage conditions typically involve protection from moisture and maintenance at room temperature, similar to many fine chemicals used in research settings.

The intellectual property landscape surrounding 2228569-14-8 reveals several patents mentioning this compound or closely related derivatives, particularly in the areas of neurological disorder treatments and pain management pharmaceuticals. This patent activity suggests ongoing commercial interest and potential future applications that may drive demand for this specific intermediate in coming years.

For researchers considering 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol for their projects, sourcing high-quality material is essential. Reputable suppliers typically provide comprehensive certificates of analysis and detailed technical data sheets, ensuring researchers can verify the compound's suitability for their specific applications. The global supply chain for such specialized chemicals has become increasingly robust, with multiple sourcing options available across major research markets.

Future research directions for CAS 2228569-14-8 may explore its potential in emerging therapeutic areas such as neurodegenerative diseases or as a scaffold for targeted drug delivery systems. The compound's structural features make it amenable to various modifications, offering opportunities for medicinal chemists to develop novel analogs with optimized properties. Such developments would align with current pharmaceutical industry priorities focusing on precision medicine approaches.

In conclusion, 4-{4-methyl-3-(trifluoromethyl)phenylmethyl}piperidin-4-ol represents an important building block in modern chemical research and pharmaceutical development. Its unique combination of structural elements, coupled with growing market demand for specialized intermediates, positions this compound as a valuable tool for researchers working at the forefront of drug discovery and medicinal chemistry. As scientific understanding of its properties and applications continues to evolve, this compound is likely to maintain its relevance in various high-value research and industrial applications.